Cas no 1415562-40-1 (4-hydroxynaphtho[2,3-b]furan-8(5H)-one)

• Product Name: 4-hydroxynaphtho[2,3-b]furan-8(5H)-one
• CAS No: 1415562-40-1
• MF: C₁₂H₈O₃
• MW: 200.190123558044
• CID: 4595357
• Update Time: 2025-07-02

4-hydroxynaphtho[2,3-b]furan-8(5H)-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxynaphtho[2,3-b]furan-8(5H)-one

• Inchi： 1S/C12H8O3/c13-10-3-1-2-7-9(10)6-11-8(12(7)14)4-5-15-11/h1,3-6,14H,2H2
• InChI Key： GEPIZZPTPVGHEP-UHFFFAOYSA-N
• SMILES： O1C=CC2=C(O)C3=C(C=C12)C(=O)C=CC3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on 4-hydroxynaphtho[2,3-b]furan-8(5H)-one

4-Hydroxynaphtho[2,3-b]furan-8(5H)-one (CAS No. 1415562-40-1): A Comprehensive Overview

4-Hydroxynaphtho[2,3-b]furan-8(5H)-one, identified by its CAS number 1415562-40-1, is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the naphthofuran class, characterized by its fused aromatic rings and hydroxyl functional group. Its unique structural features make it a valuable scaffold for the development of novel therapeutic agents.

The compound's molecular structure consists of a naphthofuran core with a hydroxyl substituent at the 4-position and a lactone ring at the 8(5H) position. This configuration imparts distinct chemical properties that have garnered interest from researchers exploring its potential applications in medicinal chemistry. The presence of both aromatic and heterocyclic components suggests diverse reactivity, making it a versatile building block for synthetic chemistry.

In recent years, the exploration of naphthofuran derivatives has seen considerable advancements, particularly in their role as intermediates in drug discovery. The< strong>4-hydroxynaphtho[2,3-b]furan-8(5H)-one structure has been investigated for its pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. These findings are supported by several preclinical studies that highlight its potential as a lead compound in developing new treatments.

One of the most compelling aspects of this compound is its ability to interact with biological targets in multiple ways. The hydroxyl group at the 4-position allows for facile modifications through esterification or etherification, enabling the synthesis of a wide range of derivatives with tailored biological activities. Additionally, the lactone ring can undergo ring-opening reactions, providing another avenue for structural diversification.

The pharmacological profile of 4-hydroxynaphtho[2,3-b]furan-8(5H)-one has been extensively studied in vitro and in vivo. Research indicates that it exhibits significant anti-inflammatory effects by modulating key signaling pathways such as NF-κB and MAPK. These pathways are central to inflammatory responses, making this compound a promising candidate for treating chronic inflammatory diseases.

Furthermore, the antioxidant properties of this compound have been demonstrated in various cellular models. Oxidative stress is a critical factor in many pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The ability of 4-hydroxynaphtho[2,3-b]furan-8(5H)-one to scavenge free radicals and protect against oxidative damage underscores its therapeutic potential.

In the realm of anticancer research, this naphthofuran derivative has shown remarkable promise. Studies have revealed its ability to induce apoptosis in cancer cells by inhibiting key survival pathways such as PI3K/Akt and Bcl-xL. These findings suggest that it could be an effective component in combination therapies targeting various types of cancer.

The synthetic methodologies for preparing 4-hydroxynaphtho[2,3-b]furan-8(5H)-one have also seen significant development. Modern synthetic approaches leverage catalytic processes and green chemistry principles to enhance efficiency and sustainability. These advancements not only facilitate large-scale production but also minimize environmental impact, aligning with global efforts toward sustainable pharmaceutical manufacturing.

The role of computational chemistry in optimizing the synthesis and pharmacological activity of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with biological targets, guiding the design of more potent derivatives. This integrative approach combining experimental and computational methods has accelerated the discovery process significantly.

The future prospects for 4-hydroxynaphtho[2,3-b]furan-8(5H)-one are vast and exciting. Ongoing research aims to further elucidate its mechanism of action and explore novel therapeutic applications. Additionally, efforts are underway to develop more stable analogs with improved pharmacokinetic profiles suitable for clinical translation.

In conclusion, 4-hydroxynaphtho[2,3-b]furan-8(5H)-one (CAS No. 1415562-40-1) represents a fascinating compound with diverse biological activities and synthetic utility. Its unique structural features make it a valuable asset in pharmaceutical research, offering promising avenues for developing new treatments against various diseases.